Methyl 3-(((1,3-dioxoindan-2-ylidene)methyl)amino)-4-methylthiophene-2-carboxylate

• IUPAC Name: methyl 3-[(1-hydroxy-3-oxoinden-2-yl)methylideneamino]-4-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H13NO4S/c1-9-8-23-16(17(21)22-2)13(9)18-7-12-14(19)10-5-3-4-6-11(10)15(12)20/h3-8,19H,1-2H3
• InChI Key: YZMPGOXVCWGAQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1N=CC2=C(C3=CC=CC=C3C2=O)O)C(=O)OC
• Molecular Formula: C17H13NO4S
• Molecular Weight: 327.4 g/mol
• CAS No.: 1022744-71-3

Description

Methyl 3-(((1,3-dioxoindan-2-ylidene)methyl)amino)-4-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C17H13NO4S and its molecular weight is 327.35. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

Methyl 3-(((1,3-dioxoindan-2-ylidene)methyl)amino)-4-methylthiophene-2-carboxylate and its derivatives have been extensively studied for their roles in organic synthesis and potential medicinal applications. These compounds serve as key intermediates in the synthesis of complex molecules with potential biological activities. For example, a study by Tao et al. (2020) on Methyl-3-Aminothiophene-2-Carboxylate, a related compound, highlights its significance in organic synthesis, serving as an intermediate for medicine, dyes, and pesticides. The study explores its crystal structure and computational properties, which are crucial for understanding its reactivity and potential applications in designing new compounds (Tao et al., 2020).

Material Science

In the realm of materials science, derivatives of this compound have been explored for their potential use in fabricating novel materials with unique properties. For instance, the functionalization of graphene oxide with similar thiophene derivatives has been investigated for enhancing sorption efficiencies, which could have implications for environmental remediation and filtration technologies (Dan Chen et al., 2016).

Anticancer Activity

Furthermore, the anticancer potential of 1,3-dioxoindan-2-carboxylic acid derivatives, closely related to the compound of interest, has been evaluated in vitro against various cancer cell lines. Jung et al. (2004) synthesized a series of these derivatives and assessed their cytotoxicity, identifying compounds with significant activity against specific cancer cell lines, showcasing the potential of these molecules in cancer research (Jae-Kyung Jung et al., 2004).